Cas no 94006-08-3 (Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI))

Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI) structure
94006-08-3 structure
Product name:Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI)
CAS No:94006-08-3
MF:C25H37NO8
MW:479.563188314438
CID:808932
PubChem ID:44151280

Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI) Chemical and Physical Properties

Names and Identifiers

    • Propanedioic acid,[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolinyl]methyl](2-methylpropyl)-,dimethyl ester (9CI)
    • dimethyl [[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl]methyl](2-methylpropyl)malonate
    • dimethyl 2-[[1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl]methyl]-2-(2-methylpropyl)propanedioate
    • Dimethyl ((1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl)methyl)(2-methylpropyl)malonate
    • NS00062611
    • 94006-08-3
    • Dimethyl[[1-(2-ethoxy-2-oxoethyl)-3,4-dihydro-6,7-dimethoxy-2(1H)-isoquinolyl]methyl](2-methylpropyl)malonate
    • Dimethyl 2-((1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)methyl)-2-isobutylmalonate
    • DTXSID10916704
    • SCHEMBL9938993
    • Dimethyl {[1-(2-ethoxy-2-oxoethyl)-6,7-dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl]methyl}(2-methylpropyl)propanedioate
    • EINECS 301-344-7
    • Inchi: InChI=1S/C25H37NO8/c1-8-34-22(27)13-19-18-12-21(31-5)20(30-4)11-17(18)9-10-26(19)15-25(14-16(2)3,23(28)32-6)24(29)33-7/h11-12,16,19H,8-10,13-15H2,1-7H3
    • InChI Key: WTGSJCREXITWMD-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC1C2=CC(=C(C=C2CCN1CC(CC(C)C)(C(=O)OC)C(=O)OC)OC)OC

Computed Properties

  • Exact Mass: 479.25191714g/mol
  • Monoisotopic Mass: 479.25191714g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 14
  • Complexity: 680
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 101Ų
  • XLogP3: 3.4

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